6-methoxy-1,5-naphthyridine-4-carboxylic acid
Overview
Description
6-Methoxy-1,5-naphthyridine-4-carboxylic acid is a chemical compound with the linear formula C10H8O3N2 . It is a solid substance . This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis and reactivity of 1,5-naphthyridine derivatives, including 6-methoxy-1,5-naphthyridine-4-carboxylic acid, have been studied over the past 18 years . These heterocycles are significant in the field of medicinal chemistry due to their wide range of biological activities . The synthesis strategies of 1,5-naphthyridines involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Molecular Structure Analysis
The molecular structure of 6-methoxy-1,5-naphthyridine-4-carboxylic acid is represented by the SMILES string O=C(O)C1=CC=NC2=CC=C(OC)N=C21 . The InChI key for this compound is PLMVZIBVXVPVSZ-UHFFFAOYSA-N .Chemical Reactions Analysis
The reactivity of 1,5-naphthyridine derivatives has been explored in various chemical reactions . These compounds react with electrophilic or nucleophilic reagents, undergo oxidations and reductions, participate in cross-coupling reactions, and can have their side chains modified . They can also form metal complexes .Physical And Chemical Properties Analysis
6-Methoxy-1,5-naphthyridine-4-carboxylic acid is a solid substance . The compound’s linear formula is C10H8O3N2 . More detailed physical and chemical properties are not provided in the available resources.Scientific Research Applications
Medicinal Chemistry
1,5-Naphthyridines, including its derivatives, have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities .
Antiproliferative Activity
Some 1,5-naphthyridines have shown antiproliferative activity, which means they can inhibit cell growth. This property is particularly useful in the development of anticancer drugs .
Antibacterial Activity
Certain 1,5-naphthyridines have demonstrated antibacterial properties, making them potential candidates for the development of new antibiotics .
Antiparasitic Activity
These compounds have also shown antiparasitic activity, suggesting they could be used in the treatment of parasitic infections .
Antiviral Activity
1,5-Naphthyridines have been found to have antiviral properties, including against HIV .
Anti-inflammatory Activity
These compounds have demonstrated anti-inflammatory activities, which could make them useful in the treatment of conditions characterized by inflammation .
Neurodegenerative Diseases
Cardiovascular Diseases
1,5-Naphthyridines find application in the cardiovascular diseases .
Safety and Hazards
The safety information available indicates that 6-methoxy-1,5-naphthyridine-4-carboxylic acid may cause skin and eye irritation . The compound is classified as an Eye Irritant 2 and Skin Irritant 2 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and taking off contaminated clothing and washing it before reuse .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-1,5-naphthyridine-4-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a naphthyridine ring, introduction of a methoxy group, and carboxylation of the ring.", "Starting Materials": [ "2-aminonicotinic acid", "methyl iodide", "sodium hydride", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "Step 1: 2-aminonicotinic acid is reacted with methyl iodide and sodium hydride in ethanol to form 2-methoxy-6-methylpyridine.", "Step 2: 2-methoxy-6-methylpyridine is reacted with carbon dioxide and water in the presence of a catalyst to form 6-methoxy-2-methylpyridine-3-carboxylic acid.", "Step 3: 6-methoxy-2-methylpyridine-3-carboxylic acid is heated with phosphorus pentoxide to form 6-methoxy-1,5-naphthyridine-4-carboxylic acid." ] } | |
CAS RN |
1211522-19-8 |
Molecular Formula |
C10H8N2O3 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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